Cas no 91188-13-5 (tert-butyl N-(azetidin-3-yl)carbamate)

tert-butyl N-(azetidin-3-yl)carbamate Properties

Names and Identifiers

• 3-(N-Boc-Amino)azetidine
• tert-Butyl azetidin-3-ylcarbamate
• 3-Boc-aminoazetidine
• 3-(Boc-amino)azetidine
• 3-N-Boc-Aminoazetidine
• 3-N-Boc-amino-azetidine
• azetidine-3-yl-carbamic acid tert-butyl ester
• tert-butyl N-(azetidin-3-yl)carbamate
• tert-Butyl 3-azetidinylcarbamate
• Azetidin-3-yl-carbamic acid tert-butyl ester
• 3-(BOC-AMINO)-AZETIDINE
• 3-(tert-butoxycarbonylamino)azetidine
• Carbamic acid, 3-azetidinyl-, 1,1-dimethylethyl ester
• Carbamic acid, N-3-azetidinyl-, 1,1-dimethylethyl ester
• 3-[(tert-Butoxycarbonyl)amino]azetidine
• PubChem1016
• Carbamic acid, 3-azetidinyl-, 1,1-dimethylethyl ester (9CI)
• 1,1-Dimethylethyl 3-azetidinylcarbamate
• 3-[N-(tert-Butyloxycarbonyl)amino]azetidine
• Azetidin-3-ylcarbamic acid tert-butyl ester
• Azetidine-3-ylcarbamic acid tert-butyl ester
• N-(Azetidin-3-yl)carbamic acid tert-butyl ester
• tert-Butyl N-azetidin-3-ylcarbamate
• tert-Butylazetidin-3-ylcarbamate
• 3-azetidinyl-carbamic acid, 1,1-dimethylethyl ester
• SCHEMBL114920
• SY017239
• azetidin-3-yl-carbamic acid tert butyl ester
• 3-aminoazetidine, 3-boc protected
• EN300-80654
• DTXSID50364023
• BDBM625992
• CS-W008685
• BCP05247
• tert.-butyl-azetidin-3-ylcarbamate
• EN300-118391
• 3-tert-butoxycarbonylaminoazetidine
• 1,1-dimethylethyl azetidin-3-ylcarbamate
• 3-N-Boc-amino-azetidine, AldrichCPR
• PS-5674
• DB-031171
• MFCD01861759
• 91188-13-5
• t-butyl azetidin-3-ylcarbamate
• Q-103146
• AKOS005146174
• 3-N-Boc-aminoazetidine
• Tert-butyl N-(azetidin-3-yl)carbamate
• azetidine-3-ylcarbamic acid tert-butyl ester
• tert-butyl N-azetidin-3-ylcarbamate
• 3-(boc-amino)azetidine
• azetidin-3-ylcarbamic acid tert-butyl ester
• 1,1-dimethylethyl 3-azetidinylcarbamate
• +Expand

• MDL： MFCD01861759
• InChIKey： NEMXVXVJGXZDRR-UHFFFAOYSA-N
• Inchi： 1S/C8H16N2O2/c1-8(2,3)12-7(11)10-6-4-9-5-6/h6,9H,4-5H2,1-3H3,(H,10,11)
• SMILES： O=C(NC1CNC1)OC(C)(C)C

Computed Properties

• Exact Mass: 172.121178g/mol
• Surface Charge: 0
• XLogP3: 0.3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 172.121178g/mol
• Monoisotopic Mass: 172.121178g/mol
• Topological Polar Surface Area: 50.4Ų
• Heavy Atom Count: 12
• Complexity: 170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 1.20260
• PSA: 50.36000
• Refractive Index: 1.49
• Water Partition Coefficient: Soluble in water. (5g/100ml)
• Boiling Point: 267.5℃ at 760 mmHg
• Melting Point: 63-72 °C
• Flash Point: 116°(241°F)
• Color/Form: White to Yellow Solid
• Density: 1.06

tert-butyl N-(azetidin-3-yl)carbamate Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 3077 9 / PGIII
• Hazard Statement： P261,P305+P351+P338,P302+P352,P321,P405,P501A
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C
• Risk Phrases： 52
• Signal Word：H315,H319,H335
• HazardClass：IRRITANT

tert-butyl N-(azetidin-3-yl)carbamate Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds